Cas no 1042590-84-0 ((2-bromophenyl)methyl(3-methoxypropyl)amine)

• Product Name: (2-bromophenyl)methyl(3-methoxypropyl)amine
• CAS No: 1042590-84-0
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5156686
• PubChem ID: 28674287
• Update Time: 2026-03-04

(2-bromophenyl)methyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-N-(3-methoxypropyl)-
• n-(2-Bromobenzyl)-3-methoxypropan-1-amine
• (2-bromophenyl)methyl(3-methoxypropyl)amine

• Inchi： 1S/C11H16BrNO/c1-14-8-4-7-13-9-10-5-2-3-6-11(10)12/h2-3,5-6,13H,4,7-9H2,1H3
• InChI Key： HSPOYECYPVDITM-UHFFFAOYSA-N
• SMILES： C1(CNCCCOC)=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-bromophenyl)methyl(3-methoxypropyl)amine

Introduction to (2-bromophenyl)methyl(3-methoxypropyl)amine and Its Applications in Modern Research

CAS No. 1042590-84-0 is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, specifically identified as (2-bromophenyl)methyl(3-methoxypropyl)amine, has garnered attention due to its role in the synthesis of various bioactive molecules and its potential in drug discovery.

The molecular framework of (2-bromophenyl)methyl(3-methoxypropyl)amine consists of a brominated phenyl ring linked to a tertiary amine group, which is further substituted with a 3-methoxypropyl chain. This structural configuration imparts unique chemical properties that make it a valuable intermediate in organic synthesis. The presence of the bromine atom on the phenyl ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel pharmaceuticals.

In recent years, the compound has been extensively studied for its potential applications in medicinal chemistry. One of the most notable areas of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing inhibitors of kinases and other enzymes involved in cancer metabolism. The bromine substituent on the phenyl ring facilitates the introduction of additional functional groups, enabling the creation of highly specific inhibitors with enhanced binding affinity and selectivity.

Furthermore, (2-bromophenyl)methyl(3-methoxypropyl)amine has been explored in the context of central nervous system (CNS) drug discovery. Its structural features make it a promising candidate for modulating neurotransmitter systems, particularly those associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have leveraged its reactivity to synthesize novel analogs that exhibit improved pharmacokinetic profiles and reduced side effects compared to existing therapeutics.

The compound's versatility extends to its role in materials science, where it has been utilized in the development of advanced polymers and coatings. The bromine atom serves as a handle for polymerization reactions, allowing for the creation of materials with tailored properties such as enhanced thermal stability and mechanical strength. These materials find applications in various industries, including aerospace, automotive, and electronics.

Recent advancements in synthetic methodologies have further expanded the utility of (2-bromophenyl)methyl(3-methoxypropyl)amine. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes, making it more accessible for industrial applications. Additionally, computational modeling has played a crucial role in predicting the reactivity and behavior of this compound under different conditions, thereby optimizing synthetic routes and minimizing waste.

The growing interest in green chemistry has also influenced research directions related to (2-bromophenyl)methyl(3-methoxypropyl)amine. Efforts are underway to develop environmentally friendly synthetic routes that reduce reliance on hazardous reagents and solvents. For example, catalytic methods that employ palladium or nickel complexes have been investigated as alternatives to traditional bromination techniques. These approaches align with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, CAS No. 1042590-84-0 represents a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists and researchers working on drug discovery, materials science, and beyond. As research continues to evolve, it is anticipated that new methodologies and applications will emerge, further solidifying its importance in modern science.